4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone

• IUPAC Name: 4-[4-[3-(dimethylamino)propylamino]-3-nitrophenyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C19H21N5O3/c1-23(2)11-5-10-20-16-9-8-13(12-17(16)24(26)27)18-14-6-3-4-7-15(14)19(25)22-21-18/h3-4,6-9,12,20H,5,10-11H2,1-2H3,(H,22,25)
• InChI Key: CKNFJVDAYVBJGC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=C(C=C(C=C1)C2=NNC(=O)C3=CC=CC=C32)[N+](=O)[O-]
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone, also known as DAPTA, is a small molecule that has gained attention in the scientific community due to its potential applications in biomedical research. This molecule belongs to the class of phthalazinone derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone involves the binding of the molecule to the CXCR4 receptor, which leads to the inhibition of downstream signaling pathways. This results in the modulation of various physiological processes, including cell migration, proliferation, and survival.
Biochemical and Physiological Effects:
4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone has been shown to have various biochemical and physiological effects. It has been demonstrated to inhibit the growth and proliferation of cancer cells by inducing apoptosis. Additionally, 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone has been shown to modulate the immune response by regulating the migration and activation of immune cells.

Advantages and Limitations for Lab Experiments

4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone has several advantages for use in lab experiments. It is a small molecule, which makes it easy to synthesize and modify. Additionally, its high affinity for CXCR4 allows for the selective targeting of this receptor. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone. One potential direction is the development of 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone-based therapeutics for the treatment of cancer and HIV. Additionally, further studies are needed to determine the optimal dosage and administration of 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone and to investigate its potential toxicity. Finally, research is needed to explore the potential of 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone for the modulation of other physiological processes beyond CXCR4 signaling.

Scientific Research Applications

4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone has been extensively studied for its potential applications in biomedical research. It is known to bind with high affinity to the chemokine receptor CXCR4, which is involved in various physiological processes. The ability of 4-(4-{[3-(dimethylamino)propyl]amino}-3-nitrophenyl)-1(2H)-phthalazinone to selectively target CXCR4 has made it a promising candidate for the development of therapeutics for various diseases, including cancer and HIV.